Cas no 335104-63-7 (1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride)

• Product Name: 1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride
• CAS No: 335104-63-7
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD11858312
• CID: 1084231
• PubChem ID: 53407090
• Update Time: 2025-10-29

1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride
• 1-(2-Amino-4-methoxy-phenyl)-ethanone hydrochloride
• DB-258655
• 1-(2-amino-4-methoxyphenyl)ethanone;hydrochloride
• 1-(2-Amino-4-methoxyphenyl)ethan-1-one hydrochloride
• DTXSID20695775
• 335104-63-7
• 1-(2-Amino-4-methoxyphenyl)ethan-1-one--hydrogen chloride (1/1)
• CS-0451209
• SB36665
• SCHEMBL354001

• MDL： MFCD11858312
• Inchi： 1S/C9H11NO2.ClH/c1-6(11)8-4-3-7(12-2)5-9(8)10;/h3-5H,10H2,1-2H3;1H
• InChI Key： FTGHZRUQDCMHRS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(C(C)=O)=C(C=1)N

Computed Properties

• Exact Mass: 201.05576
• Monoisotopic Mass: 201.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• PSA: 52.32

Additional information on 1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride

1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride: A Comprehensive Overview

1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride (CAS No: 335104-63-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also known as (E)-1-(2-amino-4-methoxyphenyl)ethanone hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development.

The molecular structure of 1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride consists of a phenyl ring substituted with an amino group at the 2-position and a methoxy group at the 4-position, connected to an ethanone moiety. The hydrochloride salt form suggests that this compound is often used in its protonated state, which may influence its solubility and bioavailability.

Recent studies have highlighted the importance of 1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride in the context of targeted drug delivery systems. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the realm of anticancer therapeutics. The presence of the amino and methoxy groups on the phenyl ring provides opportunities for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic profiles.

In terms of synthesis, 1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride can be prepared via a variety of methods, including nucleophilic aromatic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in the synthesis of this compound.

The biological activity of 1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride has been extensively studied. In vitro experiments have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE). This suggests potential applications in the treatment of conditions like Alzheimer's disease, where AChE inhibition is a therapeutic target.

Moreover, 1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride has shown promise as a lead compound for developing selective kinase inhibitors, which are critical in cancer therapy. The compound's ability to modulate kinase activity without significant off-target effects makes it a valuable candidate for further preclinical studies.

From an analytical standpoint, the characterization of 1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride involves techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR). These methods ensure precise identification and quantification, which are essential for maintaining quality control during pharmaceutical development.

In conclusion, 1-(2-Amino-4-methoxyphenyl)ethanone hydrochloride (CAS No: 335104-63-7) represents a versatile compound with diverse applications in medicinal chemistry. Its structural features, combined with recent research findings, underscore its potential as a key player in developing innovative therapeutic agents.